Cas no 2229379-98-8 (2,2-dimethyl-4-methyl(propan-2-yl)aminobutan-1-ol)

• Product Name: 2,2-dimethyl-4-methyl(propan-2-yl)aminobutan-1-ol
• CAS No: 2229379-98-8
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 5815126
• PubChem ID: 165625167
• Update Time: 2025-07-08

2,2-dimethyl-4-methyl(propan-2-yl)aminobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-methyl(propan-2-yl)aminobutan-1-ol
• 2229379-98-8
• EN300-1770045
• 2,2-dimethyl-4-[methyl(propan-2-yl)amino]butan-1-ol

• Inchi： 1S/C10H23NO/c1-9(2)11(5)7-6-10(3,4)8-12/h9,12H,6-8H2,1-5H3
• InChI Key： GHFNUAJHMAKKQO-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CCN(C)C(C)C

Computed Properties

• Exact Mass: 173.177964357g/mol
• Monoisotopic Mass: 173.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 2,2-dimethyl-4-methyl(propan-2-yl)aminobutan-1-ol

Professional Introduction to Compound with CAS No. 2229379-98-8 and Product Name: 2,2-dimethyl-4-methyl(propan-2-yl)aminobutan-1-ol

The compound with the CAS number 2229379-98-8 and the product name 2,2-dimethyl-4-methyl(propan-2-yl)aminobutan-1-ol represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular interactions. The precise arrangement of its functional groups, including the dimethyl and methyl(propan-2-yl)amino substituents, contributes to its distinctive chemical properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit enhanced efficacy and reduced side effects. The 2,2-dimethyl-4-methyl(propan-2-yl)aminobutan-1-ol structure has been identified as a promising scaffold for developing innovative therapeutic agents. Its molecular design allows for selective interactions with biological targets, which is crucial for achieving high specificity in drug action. This has led to extensive research into its pharmacokinetic and pharmacodynamic profiles, as well as its potential role in modulating various disease pathways.

One of the most compelling aspects of this compound is its ability to engage with biological systems in multiple ways. The presence of multiple chiral centers and flexible side chains enables it to adopt various conformations, which can be tailored for specific biological activities. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors involved in metabolic disorders, offering a potential therapeutic avenue for conditions such as diabetes and obesity. The dimethyl groups at the 2-position contribute to steric hindrance, which can be exploited to optimize binding affinities.

Moreover, the methyl(propan-2-yl)amino moiety introduces a unique electronic environment that can influence reactivity and solubility. This feature has been leveraged in designing compounds that require specific solubility profiles for oral or injectable formulations. Recent advancements in computational chemistry have allowed researchers to predict the behavior of this compound in different environments with remarkable accuracy. Molecular dynamics simulations have revealed insights into how it interacts with proteins and nucleic acids, providing a foundation for rational drug design.

The compound’s potential extends beyond traditional pharmaceutical applications. Its structural motifs have been explored in the development of agrochemicals and specialty chemicals, where similar functional groups play critical roles in enhancing product performance. For example, modifications to the butan-1-ol backbone have been investigated for their effects on stability and bioavailability. These studies highlight the versatility of this compound and its derivatives in addressing diverse industrial challenges.

Recent clinical trials have begun to shed light on the therapeutic potential of compounds structurally related to 2,2-dimethyl-4-methyl(propan-2-yl)aminobutan-1-ol. Preliminary results suggest that certain derivatives exhibit promising anti-inflammatory and analgesic properties without significant side effects. This aligns with the growing trend towards developing targeted therapies that minimize systemic toxicity. The compound’s ability to modulate inflammatory pathways has attracted particular interest from researchers studying chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound presents an intriguing challenge due to its complex stereochemistry. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as asymmetric hydrogenation and chiral resolution have been instrumental in constructing the desired molecular framework accurately. These synthetic strategies not only demonstrate the compound’s feasibility but also contribute to the broader field of organic chemistry by providing new insights into constructing complex molecules.

Future research directions include exploring novel derivatives of 2,2-dimethyl-4-methyl(propan-2-yl)aminobutan-1-ol through combinatorial chemistry and high-throughput screening techniques. These approaches will enable researchers to rapidly identify compounds with enhanced properties for therapeutic use. Additionally, investigating its interactions with other biological molecules using cutting-edge techniques like cryo-electron microscopy could provide unprecedented details at an atomic level.

The environmental impact of producing and utilizing this compound is also a critical consideration. Efforts are underway to develop sustainable synthetic routes that minimize waste generation and energy consumption. Green chemistry principles are being integrated into its production process, ensuring that its development aligns with global sustainability goals while maintaining high standards of quality and efficacy.

In conclusion, CAS No. 2229379-98-8 represents a significant breakthrough in chemobiology with its product name 2,2-dimethyl-4-methyl(propan-2-y)aminobutan-l ol offering diverse applications across pharmaceuticals and specialty chemicals industries. Its unique structural features make it an attractive candidate for further research aimed at developing innovative treatments for various diseases while adhering to sustainable practices.